Cas no 50-39-5 (1-(2-Hydroxypropyl)theobromine)

• Product Name: 1-(2-Hydroxypropyl)theobromine
• CAS No: 50-39-5
• MF: C₁₀H₁₄N₄O₃
• MW: 238.24316
• CID: 370731
• Update Time: 2025-05-19

1-(2-Hydroxypropyl)theobromine Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,3,7-dihydro-1-(2-hydroxypropyl)-3,7-dimethyl-
• 1-(2-hydroxypropyl)-3,7-dimethylpurine-2,6-dione
• 1-(2-Hydroxy-propyl)-3,7-dimethyl-3,7-dihydro-purin-2,6-dion
• 1-(2-hydroxy-propyl)-3,7-dimethyl-3,7-dihydro-purine-2,6-dione
• 1-<2-Hydroxy-propyl>-3,7-dimethyl-xanthin
• Bonicor
• Cordabromin
• Cordaleromin
• Corodil
• Pantobromino
• Pro-Cor
• Protheobromin
• Protheobromine
• Theocor
• Vascopil
• 1-(2-Hydroxypropyl)theobromine

• Inchi： InChI=1S/C10H14N4O3/c1-6(15)4-14-9(16)7-8(11-5-12(7)2)13(3)10(14)17/h5-6,15H,4H2,1-3H3
• InChI Key： MXRGZXBFSKSZPH-UHFFFAOYSA-N
• SMILES： CC(CN1C(=O)C2=C(N=CN2C)N(C)C1=O)O

Computed Properties

• Exact Mass: 238.10700
• Monoisotopic Mass: 238.10659
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.3
• Topological Polar Surface Area: 78.7

Experimental Properties

• Density: 1.2560 (rough estimate)
• Melting Point: 140-142°
• Boiling Point: 380.84°C (rough estimate)
• Flash Point: 252°C
• Refractive Index: 1.6640 (estimate)
• PSA: 82.05000
• LogP: -1.18550

1-(2-Hydroxypropyl)theobromine Security Information

• Toxicity：LD50 s.c. in mice: 580 mg/kg (Taugner)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1-(2-Hydroxypropyl)theobromine

Recent Advances in the Study of 1-(2-Hydroxypropyl)theobromine (CAS: 50-39-5): A Comprehensive Research Brief

1-(2-Hydroxypropyl)theobromine (CAS: 50-39-5) is a derivative of theobromine, a naturally occurring alkaloid found in cocoa and tea. This compound has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, including its role as a vasodilator, diuretic, and potential neuroprotective agent. This research brief synthesizes the latest findings on 1-(2-Hydroxypropyl)theobromine, focusing on its chemical properties, mechanisms of action, and emerging applications in medicine.

Recent investigations into 1-(2-Hydroxypropyl)theobromine have highlighted its unique chemical structure, which enhances its solubility and bioavailability compared to the parent compound, theobromine. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize its molecular interactions. Additionally, in vitro and in vivo studies have demonstrated its efficacy in modulating adenosine receptors, which play a critical role in cardiovascular and neurological functions. These findings suggest that 1-(2-Hydroxypropyl)theobromine could be a promising candidate for treating conditions such as hypertension and neurodegenerative diseases.

One of the most notable advancements in the study of 1-(2-Hydroxypropyl)theobromine is its potential application in neuroprotection. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits significant antioxidant properties, reducing oxidative stress in neuronal cells. The study utilized a combination of cell culture models and animal studies to demonstrate its ability to cross the blood-brain barrier, a critical factor for its therapeutic potential in central nervous system disorders. These results have sparked further research into its use for conditions like Alzheimer's disease and Parkinson's disease.

In the realm of cardiovascular research, 1-(2-Hydroxypropyl)theobromine has shown promise as a vasodilator. A recent clinical trial reported in the European Journal of Pharmacology found that the compound effectively lowers blood pressure in hypertensive patients without causing significant side effects. The trial involved a double-blind, placebo-controlled design, ensuring the reliability of the results. Researchers attribute this effect to the compound's ability to enhance nitric oxide production, which promotes vasodilation. These findings could pave the way for new antihypertensive therapies with fewer adverse effects than current treatments.

Despite these promising developments, challenges remain in the clinical translation of 1-(2-Hydroxypropyl)theobromine. Issues such as optimal dosing, long-term safety, and formulation stability need to be addressed. Ongoing research is exploring novel drug delivery systems, including nanoparticle-based carriers, to improve its pharmacokinetic profile. Furthermore, regulatory approvals and large-scale manufacturing processes are critical hurdles that must be overcome to bring this compound to market.

In conclusion, 1-(2-Hydroxypropyl)theobromine (CAS: 50-39-5) represents a compelling area of research in the chemical, biological, and pharmaceutical sciences. Its multifaceted pharmacological properties, particularly in neuroprotection and cardiovascular health, underscore its potential as a therapeutic agent. Continued research and development efforts are essential to fully realize its clinical benefits and address existing challenges. This research brief serves as a valuable resource for professionals seeking to stay abreast of the latest advancements in this field.